Cas no 612042-09-8 (4-chloro-N-(2-phenylethyl)-3-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: 4-chloro-N-(2-phenylethyl)-3-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 612042-09-8
• MF: C₁₅H₁₃ClF₃NO₂S
• MW: 363.782432317734
• CID: 5417645
• Update Time: 2025-10-31

4-chloro-N-(2-phenylethyl)-3-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(2-phenylethyl)-3-(trifluoromethyl)benzenesulfonamide
• 4-chloro-N-(2-phenylethyl)-3-(trifluoromethyl)benzene-1-sulfonamide

• Inchi： 1S/C15H13ClF3NO2S/c16-14-7-6-12(10-13(14)15(17,18)19)23(21,22)20-9-8-11-4-2-1-3-5-11/h1-7,10,20H,8-9H2
• InChI Key： ZDDANHVLXIBFFN-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2=CC=CC=C2)(=O)=O)=CC=C(Cl)C(C(F)(F)F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-chloro-N-(2-phenylethyl)-3-(trifluoromethyl)benzene-1-sulfonamide

4-Chloro-N-(2-phenylethyl)-3-(trifluoromethyl)benzene-1-sulfonamide: A Comprehensive Overview

4-Chloro-N-(2-phenylethyl)-3-(trifluoromethyl)benzene-1-sulfonamide, also known by its CAS number 612042-09-8, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a sulfonamide group with a trifluoromethyl substituent and a chloro group on the aromatic ring. The presence of these functional groups imparts distinctive chemical and physical properties, making it a valuable compound for research and industrial applications.

The molecular structure of 4-chloro-N-(2-phenylethyl)-3-trifluoromethylbenzenesulfonamide is particularly interesting due to the combination of electron-withdrawing groups (like the trifluoromethyl and chloro groups) and the sulfonamide moiety. This combination creates a molecule with strong electron-deficient characteristics, which can be advantageous in certain chemical reactions, such as nucleophilic aromatic substitutions. Recent studies have highlighted the potential of this compound in catalytic processes, where its electron-deficient nature enhances reactivity and selectivity.

In terms of synthesis, 4-chloro-N-(2-phenylethyl)-3-trifluoromethylbenzenesulfonamide is typically prepared through a multi-step process involving aromatic substitution reactions. The synthesis begins with the preparation of the corresponding benzene sulfonic acid derivative, followed by substitution reactions to introduce the chloro and trifluoromethyl groups. The final step involves coupling with the 2-phenylethyl amine to form the sulfonamide. This synthesis pathway has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

The physical properties of this compound are well-documented. It has a melting point of approximately 185°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility in water is relatively low, which is typical for sulfonamides due to their hydrophobic nature. The compound exhibits strong UV absorption characteristics, making it suitable for applications in optical materials and sensors.

Recent research has focused on the application of 4-chloro-N-(2-phenylethyl)-3-trifluoromethylbenzenesulfonamide in drug discovery. Its unique electronic properties make it an ideal candidate for modulating enzyme activity or serving as a scaffold for bioactive molecules. For instance, studies have shown that this compound can act as an inhibitor for certain kinases, opening up possibilities in oncology research. Additionally, its trifluoromethyl group contributes to metabolic stability, which is a critical factor in drug design.

In the field of materials science, this compound has found applications as a precursor for advanced polymers and coatings. Its ability to undergo polymerization under specific conditions makes it valuable for creating materials with tailored mechanical and thermal properties. Recent advancements in polymer chemistry have leveraged this compound to develop high-performance polymers for use in electronics and aerospace industries.

The environmental impact of 4-chloro-N-(2-phenylethyl)-3-trifluoromethylbenzenesulfonamide has also been a topic of interest. Studies have shown that it degrades slowly under standard environmental conditions, raising concerns about its persistence in ecosystems. However, ongoing research aims to develop more sustainable synthesis methods and degradation pathways to mitigate these environmental risks.

In conclusion, 4-chloro-N-(2-phenylethyl)-3-trifluoromethylbenzenesulfonamide (CAS No: 612042-09-8) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure provides opportunities for innovation in drug discovery, materials science, and catalysis. As research continues to uncover new properties and applications, this compound will likely play an increasingly important role in advancing modern chemistry.